Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Torbafylline: Key Information for Researchers

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 105102-21-4
Cat. No.: S572447

Compound Focus: Torbafylline

Get Quote

For your quick reference, here is a summary of the core chemical and pharmacological data available for

Torbafylline.

Property

Detail

Generic Name

CAS Number

Molecular Formula

Molecular Weight

Mechanism of Action

Primary Signaling

Pathway

Reported In Vivo
Dosage (Rat)

Torbafylline [1]

105102-21-4 [1] [2]

C16H26N40a4 [1] [2]

338.4 g/mol [2]

Phosphodiesterase (PDE) inhibitor, specifically targeting the PDE4 family
(PDE4A, PDE4B, PDEA4D) [1] [2].

Attenuates protein hydrolysis via the PDE4/cAMPIEPACIPI3K/Akt pathway
[2].

25 mg/kg (oral administration) [2].

Principles for Robustness Testing
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The core strategy for strengthening method robustness involves proactively challenging the method's critical
parameters under controlled conditions to ensure it delivers consistent results despite minor, inevitable

variations [3]. The following workflow outlines a general approach you can adapt for your Torbafylline
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Frequently Asked Questions & Troubleshooting

Based on general robustness principles, here are some potential issues and solutions that could be relevant to

working with Torbafylline.

1. How can I identify which parameters are most critical to test for robustness? Focus on factors that an
analyst might vary from one day to the next and that are likely to impact your results. Key parameters often
include media pH, surfactant concentration, and precise sampling location. In contrast, factors like vessel

temperature and agitation speed (RPM) are typically well-controlled and less likely to vary significantly [3].

2. What is the best way to validate the robustness of my method? Once you have a draft method, the
most effective validation is to have a different analyst, who was not involved in the development, run the
procedure. If possible, have them use different equipment (e.g., a different model or age of dissolution unit).
If this independent analyst can replicate your results, it is a strong indicator of good method robustness and

clear documentation [3].

3. The bioanalytical results for my Torbafylline assay are highly variable. What could be the cause?
High variability often stems from sample preparation steps. You should challenge and control parameters
such as extraction time, solvent composition, and pH of the buffer solution. Ensure these steps are

meticulously documented in your Standard Operating Procedure (SOP).

Torbafylline Signaling Pathway

The reported mechanism of action for Torbafylline involves a specific signaling cascade. The following
diagram illustrates this pathway based on available literature, which you may find useful for understanding

its biological context.
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Methodology for Key Experiments

Here is a generalized protocol for assessing method robustness, which can be adapted based on your specific

experimental setup with Torbafylline.

Objective: To systematically evaluate the impact of critical parameter variations on the analytical results of a

Torbafylline-related method.
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Procedure:

e Parameter Selection: Based on the FAQs above, select at least three critical parameters (e.g., pH of
the buffer, concentration of a key reagent, incubation time).

e Experimental Design: For each parameter, define a "center point” (nominal value) and a range
around it (e.g., nominal pH 7.4 + 0.2 units). Test the method at the extremes of this range.

e Execution: Perform the analysis in triplicate for the nominal condition and each varied condition. It is
crucial to keep all other parameters constant while varying the one under investigation.

¢ Analysis: Compare the results (e.g., absorbance, concentration, degradation rate) from the varied
conditions against the nominal condition. Pre-defined acceptance criteria (e.g., less than 5% deviation
from nominal) should be used to judge robustness.

e Documentation: Clearly document any parameter that shows a significant effect. Update the final
method SOP to include tight controls or specific tolerances for that parameter [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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